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Abstract
Methyl oleate, the methyl ester of oleic acid, is a versatile and biodegradable fatty acid methyl

ester (FAME) with a wide array of applications across diverse industries. This technical guide

provides an in-depth analysis of its commercial and industrial uses, focusing on its roles as a

lubricant, solvent, surfactant intermediate, and its applications in agriculture and cosmetics.

The document further explores its synthesis, presents detailed experimental protocols for its

key applications, and summarizes its physicochemical and performance properties in tabular

format. Additionally, it delves into the known biological signaling pathways of its parent

compound, oleic acid, offering insights into potential areas of investigation for methyl oleate in

drug development.

Physicochemical and Performance Properties of
Methyl Oleate
Methyl oleate's utility is underpinned by its distinct physical and chemical characteristics.

These properties make it a suitable replacement for petroleum-based products in various

formulations.
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Table 1: Physical and Chemical Properties of Methyl
Oleate

Property Value Reference(s)

Molecular Formula C₁₉H₃₆O₂ [1][2][3]

Molecular Weight 296.49 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid [3][4]

Odor Faint, fatty odor [3]

Density 0.874 g/mL at 20°C [2][5]

Melting Point -12 °C to -20 °C [4][6]

Boiling Point 218 °C at 20 mmHg [2][5]

Flash Point >110 °C [7]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

ether)

[4][8]

Refractive Index 1.448 - 1.454 at 20°C [2][7]

CAS Number 112-62-9 [2][3]

Table 2: Performance Data of Methyl Oleate in Lubricant
and Biodiesel Applications
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Application Performance Metric Value/Observation Reference(s)

Lubricant
Lubricity (Four-Ball EP

LWI)

Can be formulated to

achieve at least 130
[9]

Extreme Pressure

(Four-Ball EP Weld

Point)

Can be formulated to

achieve at least 620

kg

[9]

Extreme Pressure

(Falex EP, ASTM

D3233)

Can be formulated to

achieve at least 4500

lbs

[9]

Lubricity of Mixed

Oleic Acid Esters (Δf)

86.57% reduction in

friction coefficient at

room temperature

[10]

High-Temperature

Lubricity of Mixed

Oleic Acid Esters (Δf

after hot rolling at

180°C)

89.56% reduction in

friction coefficient
[10]

Biodiesel
Kinematic Viscosity at

40°C
~4.6 mm²/s [11]

Cetane Number
Reduction observed in

blends with n-heptanol
[12]

Emissions (in blends)

Reduced soot and

NOx emissions

compared to pure

diesel

[12]

Commercial and Industrial Applications
Methyl oleate's favorable properties, including its high flash point, low volatility, excellent

solvency, and biodegradability, have led to its widespread adoption in numerous industrial

sectors.[13]
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Lubricants and Metalworking Fluids: Methyl oleate serves as a lubricity additive and a base

oil in the formulation of biodegradable lubricants and metalworking fluids.[2][4][9] It enhances

the film strength and load-carrying capacity of these fluids.[9]

Solvents and Cleaners: Its excellent solvency power makes it an effective and

environmentally friendly alternative to petroleum-based solvents in paints, coatings,

adhesives, and industrial cleaning formulations.[6][13]

Surfactants and Detergents: Methyl oleate is a key intermediate in the synthesis of various

surfactants, particularly methyl ester sulfonates (MES), which are used in laundry detergents

and cleaning products.[14][15][16]

Agrochemicals: It is utilized as a solvent, co-solvent, and oil carrier in pesticide and herbicide

formulations, particularly in emulsifiable concentrates (ECs).[6][13] Its use can enhance the

stability and spreadability of these formulations.[13]

Cosmetics and Personal Care: In cosmetic formulations, methyl oleate functions as an

emollient, skin-conditioning agent, and solvent, imparting a smooth and soft feel to creams

and lotions.[4][17][18]

Pharmaceuticals and Drug Delivery: It is explored as a solvent and carrier for drug

formulations, potentially enhancing the bioavailability of lipophilic active pharmaceutical

ingredients.[2]

Research and Development: In a laboratory setting, methyl oleate is used as a

chromatographic reference standard for the analysis of fatty acid methyl esters.[6]

Experimental Protocols
This section provides detailed methodologies for the synthesis of methyl oleate and its

formulation into key industrial products.

Synthesis of Methyl Oleate
This protocol is adapted from a solvent-free enzymatic synthesis method.[5][13]

Materials:
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Oleic acid

Methanol

Immobilized lipase (e.g., Lipozyme® 435)

Molecular sieves (3 Å), activated

Baffled Erlenmeyer flasks

Shaking incubator

Centrifuge

Rotary evaporator

Procedure:

Activate the molecular sieves by drying at 250°C for 16 hours.

In a baffled Erlenmeyer flask, combine oleic acid and methanol at a molar ratio of 1:1.5.

Add the immobilized lipase at a concentration of 0.75 wt% of the total reactants.

Add activated molecular sieves in 50% excess relative to their water adsorption capacity.

Incubate the reaction mixture in a shaking incubator at 55°C and 170 rpm for 48-72 hours.

Monitor the reaction progress by titrating the residual free fatty acid content.

Upon completion, centrifuge the mixture at 8000 g for 10 minutes to separate the lipase and

molecular sieves.

Filter the supernatant to remove any fine particles.

Remove the excess unreacted methanol using a rotary evaporator under vacuum to obtain

the final methyl oleate product.

This protocol is based on a conventional acid-catalyzed esterification process.[19][20]
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Materials:

Oleic acid

Methanol

Sulfuric acid (concentrated)

Reaction vessel with a reflux condenser and overhead stirrer

Heating mantle

Separatory funnel

Sodium bicarbonate solution (5%)

Brine solution

Anhydrous sodium sulfate

Rotary evaporator

Procedure:

In the reaction vessel, combine oleic acid and methanol. The molar ratio of methanol to oleic

acid can range from 3:1 to 6:1.

Slowly add concentrated sulfuric acid as a catalyst (typically 1-2% by weight of oleic acid)

while stirring.

Heat the mixture to reflux (approximately 65-70°C) and maintain for 3-4 hours with

continuous stirring.

Monitor the reaction by thin-layer chromatography (TLC) or by measuring the acid value of

the reaction mixture.

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol using a rotary evaporator.
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Dissolve the residue in an organic solvent like diethyl ether and transfer to a separatory

funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and evaporate the solvent under reduced pressure to yield

methyl oleate.

Formulation of an Agrochemical Emulsifiable
Concentrate (EC)
This protocol outlines the preparation of a stable emulsifiable concentrate using methyl oleate
as a solvent.[13][21][22]

Materials:

Active ingredient (e.g., a pesticide or herbicide)

Methyl oleate (solvent)

Surfactant blend (e.g., a mix of non-ionic and anionic surfactants)

Antifoam agent (optional)

Homogenizer or high-speed stirrer

Procedure:

In a suitable vessel, dissolve the active ingredient in methyl oleate under stirring until a

homogenous solution is obtained.

In a separate container, prepare the surfactant blend. A typical blend might consist of

ethoxylated alcohols and calcium dodecylbenzene sulfonate.
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Slowly add the surfactant blend to the active ingredient-methyl oleate solution while

continuously stirring.

If required, add a small amount of an antifoam agent.

Homogenize the mixture using a high-speed stirrer until a clear and stable emulsifiable

concentrate is formed.

Evaluation:

Emulsion Stability: Dilute the EC in water at the desired concentration (e.g., 1:100) and

observe for any phase separation, creaming, or sedimentation over a 24-hour period.

Cold Test: Store the EC at a low temperature (e.g., 0°C) for a specified period and check

for crystallization or phase separation.

Accelerated Storage Stability: Store the EC at an elevated temperature (e.g., 54°C) for 14

days and evaluate its physical and chemical properties.

Representative Metalworking Fluid Formulation
This protocol provides a general guideline for formulating a semi-synthetic metalworking fluid

using methyl oleate as a lubricity additive.[23][24][25]

Materials:

Base oil (e.g., naphthenic or paraffinic mineral oil)

Methyl oleate (lubricity additive)

Emulsifier package (anionic and non-ionic surfactants)

Corrosion inhibitor (e.g., alkanolamines, sodium sulfonates)

Extreme pressure (EP) additive (e.g., sulfurized or phosphorus-based compounds)

Biocide

Antifoaming agent
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Water

Procedure:

In a blending vessel, add the base oil.

With moderate stirring, add the methyl oleate, emulsifier package, corrosion inhibitor, and

EP additive.

Continue mixing until a homogenous oil-phase concentrate is formed.

Add the biocide and antifoaming agent and mix thoroughly.

To create the final metalworking fluid, slowly add the oil-phase concentrate to water (typically

at a 5-10% concentration) with constant agitation to form a stable emulsion.

Evaluation:

Emulsion Stability: Observe the diluted fluid for phase separation over time.

Lubricity Testing: Evaluate using standard methods like the Four-Ball EP test (ASTM

D2783) or Falex Pin and Vee Block test (ASTM D3233).

Corrosion Resistance: Conduct cast iron chip tests (ASTM D4627) or other relevant

corrosion tests.

Foaming Characteristics: Assess foaming tendency using a graduated cylinder and

aeration.

Synthesis of a Methyl Ester Sulfonate (MES) Surfactant
This protocol describes the conversion of methyl oleate into a methyl ester sulfonate, a

common anionic surfactant.[15][26]

Materials:

Methyl oleate

Sodium bisulfite (NaHSO₃)
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Aluminum oxide (Al₂O₃) catalyst

Reaction vessel with a stirrer, thermometer, and condenser

Heating mantle

Procedure:

In the reaction vessel, combine methyl oleate and sodium bisulfite. A typical molar ratio of

methyl ester to sodium bisulfite is 1:1.5.

Add the aluminum oxide catalyst (e.g., 1% w/w of methyl oleate).

Heat the reaction mixture to 100°C with continuous stirring.

Maintain the reaction at this temperature for approximately 4.5 hours.

After the reaction, the resulting product is a mixture containing the methyl ester sulfonate.

The crude product can be purified and neutralized as required for its final application.

Evaluation: The performance of the resulting surfactant can be assessed by measuring its

surface tension, critical micelle concentration (CMC), and detergency performance.

Biological Signaling Pathways of Oleic Acid (Parent
Compound of Methyl Oleate)
While direct research on the signaling pathways of methyl oleate is limited, extensive studies

on its parent compound, oleic acid, provide valuable insights into its potential biological

activities. It is important to note that the esterification of oleic acid to methyl oleate alters its

chemical properties, which may influence its biological interactions. The following information is

based on the known effects of oleic acid.

Oleic acid has been shown to modulate several key signaling pathways involved in metabolism

and inflammation:
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Mitogen-Activated Protein Kinase (MAPK) Pathway: Oleic acid can influence the MAPK

signaling cascade, which is involved in cell proliferation, differentiation, and apoptosis.[1]

Insulin Signaling Pathway: Oleic acid plays a complex role in insulin signaling. While chronic

exposure to high levels of certain fatty acids can lead to insulin resistance, oleic acid has

also been shown to have protective effects against palmitate-induced insulin resistance in

some cellular models.[1][12]

Hypoxia-Inducible Factor (HIF) Pathway: Oleic acid can regulate genes that are also

controlled by the hypoxia signaling pathway.[1]

Peroxisome Proliferator-Activated Receptors (PPARs): Oleic acid is a known ligand for

PPARs, which are nuclear receptors that play a crucial role in lipid and glucose metabolism.

[11][19][27][28][29] Activation of PPARα by oleate can protect pancreatic β-cells from

dysfunction.[28]

G-Protein Coupled Receptor 40 (GPR40/FFAR1): Long-chain fatty acids like oleic acid are

natural ligands for GPR40, a receptor that potentiates glucose-stimulated insulin secretion

from pancreatic β-cells.[8][9][14][30][31]

Visualizations
Diagram 1: General Workflow for Methyl Oleate
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oleate regulates genes controlled by signaling pathways of mitogen-activated protein
kinase, insulin, and hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.benchchem.com/product/b055201?utm_src=pdf-body-img
https://www.benchchem.com/product/b055201?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/19083476/
https://pubmed.ncbi.nlm.nih.gov/19083476/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. Methyl Oleate | C19H36O2 | CID 5364509 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Methyl oleate | Interfat [interfat.com]

5. Methyl oleate: synthesis and its application research_Chemicalbook [chemicalbook.com]

6. METHYL OLEATE - Ataman Kimya [atamanchemicals.com]

7. Methyl oleate for plant protection products formulations: Enzymatic synthesis, reaction
kinetics and application testing - PubMed [pubmed.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. spandidos-publications.com [spandidos-publications.com]

10. Predicting the Pro-Inflammatory Effects of Oxidized Methyl Oleate Based on the Volatile
Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Medium Chain Fatty Acids Are Selective Peroxisome Proliferator Activated Receptor
(PPAR) γ Activators and Pan-PPAR Partial Agonists - PMC [pmc.ncbi.nlm.nih.gov]

12. Oleate prevents palmitate-induced mitochondrial dysfunction, insulin resistance and
inflammatory signaling in neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]

13. lirias.kuleuven.be [lirias.kuleuven.be]

14. researchgate.net [researchgate.net]

15. pubs.aip.org [pubs.aip.org]

16. US20060142602A1 - Method of making methyl ester surfactants - Google Patents
[patents.google.com]

17. chemimpex.com [chemimpex.com]

18. METHYL OLEATE/PALMITATE/LINOLEATE/STEARATE – Ingredient - COSMILE Europe
[cosmileeurope.eu]

19. mdpi.com [mdpi.com]

20. researchgate.net [researchgate.net]

21. researchgate.net [researchgate.net]

22. researchgate.net [researchgate.net]

23. Formulation 101: How to Formulate a Basic Metalworking Fluid - ChemCeed
[chemceed.com]

24. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

25. colonialchem.com [colonialchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.researchgate.net/publication/265611733_Controlling_Viscosity_in_Methyl_Oleate_Derivatives_Through_Functional_Group_Design
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Oleate
https://www.interfat.com/methyl-oleate-p-36-en
https://www.chemicalbook.com/article/methyl-oleate-synthesis-and-its-application-research.htm
https://www.atamanchemicals.com/methyl-oleate_u24712/
https://pubmed.ncbi.nlm.nih.gov/38072327/
https://pubmed.ncbi.nlm.nih.gov/38072327/
https://www.mdpi.com/1422-0067/17/4/450
https://www.spandidos-publications.com/10.3892/ijmm.2012.1142
https://pubmed.ncbi.nlm.nih.gov/38945919/
https://pubmed.ncbi.nlm.nih.gov/38945919/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3359336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3359336/
https://pubmed.ncbi.nlm.nih.gov/24732014/
https://pubmed.ncbi.nlm.nih.gov/24732014/
https://lirias.kuleuven.be/server/api/core/bitstreams/1d4f88c2-5d4c-4e91-94e4-b16e340f7541/content
https://www.researchgate.net/figure/Oleate-potentiates-the-second-phase-of-GSIS-largely-via-GPR40-a-Insulin-secretion-in_fig1_229436531
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.5011915/14144143/020058_1_online.pdf
https://patents.google.com/patent/US20060142602A1/en
https://patents.google.com/patent/US20060142602A1/en
https://www.chemimpex.com/products/30746
https://cosmileeurope.eu/inci/detail/19607/methyl-oleate-palmitate-linoleate-stearate/
https://cosmileeurope.eu/inci/detail/19607/methyl-oleate-palmitate-linoleate-stearate/
https://www.mdpi.com/1660-3397/21/2/89
https://www.researchgate.net/publication/282437236_EXPERIMENTAL_STUDY_OF_THE_PRODUCTION_OF_METHYL_OLEATE_IN_REACTIVE-SEPARATION_SYSTEMS
https://www.researchgate.net/figure/Composition-of-emulsifiable-concentrates-containing-methyl-oleate-enzymatically-or_tbl1_376385174
https://www.researchgate.net/figure/Details-of-formulation-developments-by-using-Methyl-Oleate-as-solvent_tbl1_260005480
https://chemceed.com/product-news/formulation-101-how-to-formulate-a-basic-metalworking-fluid/
https://chemceed.com/product-news/formulation-101-how-to-formulate-a-basic-metalworking-fluid/
https://ejchem.journals.ekb.eg/article_165439_a1581b2f27ef0b4fccd8c4e1ee61339d.pdf
https://colonialchem.com/wp-content/uploads/Formulating_SS_MWFs_CCI_03162023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


26. mjas.analis.com.my [mjas.analis.com.my]

27. Medium Chain Fatty Acids Are Selective Peroxisome Proliferator Activated Receptor
(PPAR) γ Activators and Pan-PPAR Partial Agonists | PLOS One [journals.plos.org]

28. Peroxisome proliferator-activated receptor alpha (PPARalpha) protects against oleate-
induced INS-1E beta cell dysfunction by preserving carbohydrate metabolism - PubMed
[pubmed.ncbi.nlm.nih.gov]

29. Activation of Peroxisome Proliferator-Activated Receptor-β/δ (PPARβ/δ) in Keratinocytes
by Endogenous Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

30. GPR40 and GPR120 fatty acid sensors are critical for postoral but not oral mediation of
fat preferences in the mouse - PMC [pmc.ncbi.nlm.nih.gov]

31. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Methyl Oleate: A Comprehensive Technical Guide to its
Commercial and Industrial Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055201#commercial-and-industrial-applications-of-
methyl-oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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